Cas no 1243476-86-9 (3,4-Diiodophenol)

• Product Name: 3,4-Diiodophenol
• CAS No: 1243476-86-9
• MF: C₆H₄I₂O
• MW: 345.904306411743
• MDL: MFCD17000016
• CID: 1040288
• PubChem ID: 21923724
• Update Time: 2025-10-29

3,4-Diiodophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Diiodophenol
• AK-82042
• ANW-67875
• CTK8C2135
• KB-123987
• MB25449
• SureCN1686454
• DB-330900
• 1243476-86-9
• DTXSID20620168
• SCHEMBL1686454

• MDL： MFCD17000016
• Inchi： 1S/C6H4I2O/c7-5-2-1-4(9)3-6(5)8/h1-3,9H
• InChI Key： PDXQVNYRCQKLRZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)O)I

Computed Properties

• Exact Mass: 345.83516g/mol
• Monoisotopic Mass: 345.83516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Iodophenols

Additional information on 3,4-Diiodophenol

Recent Advances in the Study of 3,4-Diiodophenol (CAS: 1243476-86-9) in Chemical Biology and Pharmaceutical Research

3,4-Diiodophenol (CAS: 1243476-86-9) is a halogenated phenol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its two iodine substituents on the benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules and a potential candidate for therapeutic development. Recent studies have explored its roles in enzyme inhibition, antimicrobial activity, and as a building block for more complex chemical entities.

One of the most notable advancements in the study of 3,4-Diiodophenol is its application in the development of enzyme inhibitors. Researchers have demonstrated that this compound can serve as a scaffold for designing potent inhibitors of tyrosine kinases, which are critical targets in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of 3,4-Diiodophenol derivatives that exhibited nanomolar inhibitory activity against specific kinase isoforms, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in enzyme inhibition, 3,4-Diiodophenol has shown promising antimicrobial properties. A recent investigation published in Antimicrobial Agents and Chemotherapy reported that this compound, when incorporated into polymeric materials, displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study attributed this effect to the compound's ability to disrupt bacterial cell membranes, making it a potential candidate for the development of novel antimicrobial coatings for medical devices.

The chemical versatility of 3,4-Diiodophenol has also been exploited in materials science. Researchers have utilized this compound as a precursor for the synthesis of iodinated organic semiconductors, which are of interest for their applications in organic electronics and biosensors. A 2022 study in Advanced Materials demonstrated that 3,4-Diiodophenol-derived polymers exhibited excellent charge transport properties and stability, opening new avenues for the development of flexible electronic devices.

Despite these promising developments, challenges remain in the widespread application of 3,4-Diiodophenol. Issues such as its environmental persistence and potential toxicity require further investigation. Recent studies have begun to address these concerns by exploring greener synthetic routes and evaluating the compound's biodegradability. A 2023 Environmental Science & Technology publication proposed a photocatalytic degradation method for 3,4-Diiodophenol that could mitigate its environmental impact.

In conclusion, 3,4-Diiodophenol (CAS: 1243476-86-9) continues to be a compound of significant interest in multiple research domains. Its unique chemical properties and diverse applications make it a valuable tool in chemical biology and pharmaceutical research. Future studies are expected to further explore its therapeutic potential, optimize its synthetic pathways, and address environmental concerns, solidifying its position as an important compound in modern chemical research.